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Compound of Interest

Compound Name: Imidaprilat-d3

CAS No.: 1356019-69-6

Cat. No.: B562933

Get Quote

Executive Summary
Imidaprilat-d3 is the deuterated stable isotope-labeled internal standard (SIL-IS) for

Imidaprilat, the active diacid metabolite of the angiotensin-converting enzyme (ACE) inhibitor

Imidapril. In bioanalytical workflows, particularly LC-MS/MS, Imidaprilat-d3 is the "gold

standard" for correcting matrix effects, extraction efficiency variances, and ionization

suppression.

This guide details the physicochemical properties, bioanalytical method development, and

validation protocols required to utilize Imidaprilat-d3 in regulated pharmacokinetic (PK) and

pharmacodynamic (PD) studies.

Part 1: Molecular Identity & Mechanism
The Analyte: Imidaprilat vs. Imidapril
Imidapril is a prodrug.[1] Upon oral administration, it undergoes rapid hepatic esterolysis to

form Imidaprilat, the active moiety responsible for ACE inhibition.[2] Imidaprilat is a dicarboxylic

acid, making it significantly more polar than its parent compound.
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Parent Drug: Imidapril (Ethyl ester, lipophilic prodrug)

Active Metabolite: Imidaprilat (Diacid, polar active drug)[2]

Internal Standard: Imidaprilat-d3 (Contains 3 deuterium atoms, typically on the N-methyl

group)

Mechanism of Action Pathway
The following diagram illustrates the metabolic activation of Imidapril and the subsequent

physiological cascade inhibited by Imidaprilat.
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Figure 1: Metabolic activation of Imidapril to Imidaprilat and downstream ACE inhibition.

Part 2: The Role of Deuterated Standards (SIL-IS)
Why Imidaprilat-d3?
In LC-MS/MS, "matrix effects" (ion suppression or enhancement) caused by co-eluting

phospholipids or endogenous salts can severely compromise data integrity.

Co-elution: Because Imidaprilat-d3 is chemically identical to the analyte (except for mass), it

co-elutes (or elutes very closely) with Imidaprilat.

Correction: Any ionization suppression affecting Imidaprilat at that specific retention time also

affects Imidaprilat-d3 to the exact same degree. The ratio of Analyte/IS remains constant,
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correcting the quantitative result.

Physicochemical Comparison
Property

Imidaprilat
(Analyte)

Imidaprilat-d3 (IS) Note

Formula
3 Deuterium atoms

replace Hydrogens

MW ~377.4 g/mol ~380.4 g/mol +3 Da mass shift

pKa
~2.8 (COOH), ~5.5

(COOH)
Identical

Amphoteric/Zwitterioni

c nature

LogP ~0.5 (Polar) ~0.48
Deuterium is slightly

more lipophilic

Part 3: Method Development & Bioanalysis[3][4][5]
Mass Spectrometry (LC-MS/MS) Conditions
Imidaprilat is best analyzed in Positive Electrospray Ionization (ESI+) mode. The dicarboxylic

acid nature might suggest negative mode, but the tertiary amines protonate readily, providing

better sensitivity in positive mode.

MRM Transitions (Multiple Reaction Monitoring):

Imidaprilat:

378.2

206.1

Mechanism:[2][3][4][5] Loss of the phenyl-alkyl side chain or water.

Imidaprilat-d3:

381.2

209.1
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Note: The fragment ion shifts by +3 Da, confirming the deuterium label is located on the

core structure retained in the fragment (typically the N-methyl imidazolidine ring).

Chromatographic Challenges
Deuterium Isotope Effect: Deuterated compounds are slightly less polar than their non-

deuterated counterparts. On a C18 column, Imidaprilat-d3 may elute slightly earlier (by 1-3

seconds) than Imidaprilat.

Mitigation: Ensure the integration window covers both peaks. This slight separation is

usually negligible but must be verified during specificity testing.

Carryover: Imidaprilat is "sticky" due to its zwitterionic nature. Use a needle wash containing

0.1% Formic Acid in 50:50 Methanol:Water to prevent carryover.

Part 4: Experimental Protocols
Sample Preparation Workflow (Solid Phase Extraction)
Due to the polarity of Imidaprilat, Liquid-Liquid Extraction (LLE) often yields poor recovery.

Solid Phase Extraction (SPE) using a mixed-mode anion exchange (MAX) or hydrophilic-

lipophilic balance (HLB) cartridge is the industry standard.
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Figure 2: Optimized Solid Phase Extraction (SPE) workflow for Imidaprilat quantification.
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Step-by-Step Protocol
Aliquot: Transfer 100 µL of plasma into a 96-well plate.

IS Addition: Add 20 µL of Imidaprilat-d3 working solution (e.g., 500 ng/mL in 50% Methanol).

Vortex for 30s.

Pre-treatment: Add 200 µL of 2% Formic Acid in water. Vortex. Rationale: Acidification

suppresses the ionization of the carboxylic acid groups, improving retention on HLB

columns.

Conditioning: Condition SPE plate (e.g., Waters Oasis HLB 30mg) with 1 mL Methanol

followed by 1 mL Water.

Loading: Load the pre-treated sample onto the cartridge. Apply low vacuum.

Washing:

Wash 1: 1 mL 2% Formic Acid (removes proteins/salts).

Wash 2: 1 mL 5% Methanol (removes hydrophobic interferences without eluting analyte).

Elution: Elute with 1 mL Pure Methanol.

Evaporation: Dry under Nitrogen at 40°C.

Reconstitution: Reconstitute in 100 µL Mobile Phase (e.g., 0.1% Formic Acid in

Water/Acetonitrile 80:20).

Part 5: Validation Criteria (FDA/EMA Guidelines)
To ensure scientific integrity, the method must be validated according to FDA Bioanalytical

Method Validation Guidance for Industry (2018).[3]
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Parameter Acceptance Criteria
Critical Note for
Imidaprilat-d3

Selectivity
No interfering peaks >20% of

LLOQ in blank matrix.

Ensure d3 standard does not

contain >5% unlabeled (d0)

Imidaprilat, or it will cause false

positives in blanks.

Linearity

Weighting factor

is recommended due to the

wide dynamic range.

Accuracy & Precision ±15% (±20% at LLOQ)

If IS response varies >50%

between samples, check for

matrix effects or pipetting

errors.

Matrix Effect
IS-normalized Matrix Factor

(MF) should be close to 1.0.

Compare response of post-

extraction spiked samples vs.

neat solution. The d3 IS should

compensate for any

suppression.

Recovery
Consistent across low,

medium, high QC levels.

Imidaprilat is polar; if recovery

is low (<50%), check the pH of

the loading step in SPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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